Cas no 87628-84-0 (1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-)

• Product Name: 1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
• CAS No: 87628-84-0
• MF: C₂₁H₂₀FN₃O
• MW: 349.401408195496
• CID: 654432
• PubChem ID: 76850847
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
• 87628-84-0

• Inchi： 1S/C21H20FN3O/c1-2-25-19-12-13-24(21(26)16-6-4-3-5-7-16)14-18(19)20(23-25)15-8-10-17(22)11-9-15/h3-11H,2,12-14H2,1H3
• InChI Key： MDAQHONOLKZUJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2CN(C(C3C=CC=CC=3)=O)CCC=2N(CC)N=1

Computed Properties

• Exact Mass: 349.15904043g/mol
• Monoisotopic Mass: 349.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.1Ų